Cas no 710348-94-0 (2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane)

• Product Name: 2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane
• CAS No: 710348-94-0
• MF: C₁₂H₁₅BFNO₄
• MW: 267.0612
• MDL: MFCD22419276
• CID: 4655628
• PubChem ID: 59770452
• Update Time: 2025-11-05

2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Fluoro-5-nitrophenylboronic acid pinacol ester
• SCHEMBL4161612
• AT11194
• 3-Fluoro-5-nitrobenzeneboronic acid pinacol ester, 96%
• Z2049754381
• MFCD22419276
• 710348-94-0
• CS-0132382
• (3-FLUORO-5-NITROPHENYL)BORONIC ACID PINACOL ESTER
• EN300-7398656
• 2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane

• MDL： MFCD22419276
• Inchi： 1S/C12H15BFNO4/c1-11(2)12(3,4)19-13(18-11)8-5-9(14)7-10(6-8)15(16)17/h5-7H,1-4H3
• InChI Key： CKBJFSWEKLWHTI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.1078163g/mol
• Monoisotopic Mass: 267.1078163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3

Additional information on 2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane

Comprehensive Overview of 2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS No. 710348-94-0)

2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS No. 710348-94-0) is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a fluoronitrophenyl group and a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development. The compound's CAS number 710348-94-0 ensures precise identification in regulatory and commercial contexts.

The growing demand for boron-containing compounds in medicinal chemistry has spotlighted derivatives like 2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane. Researchers frequently search for "nitrophenyl boronic ester applications" or "fluoro-substituted dioxaborolane synthesis," reflecting its relevance in designing targeted therapies and imaging agents. Its electron-withdrawing nitro and fluoro groups enhance reactivity, enabling efficient C-C bond formation under mild conditions—a key advantage for sustainable chemistry initiatives.

In material science, this compound contributes to advancements in organic electronics and OLED technology. Searches for "boronate esters in optoelectronics" highlight its role in developing high-efficiency light-emitting diodes (LEDs) and flexible displays. The tetramethyl dioxaborolane moiety improves thermal stability, addressing a critical challenge in device longevity. Startups and academic labs exploring "next-gen organic semiconductors" often prioritize such functionalized boronic acids.

Quality control of CAS 710348-94-0 requires stringent analytical validation. HPLC and NMR spectra (particularly ¹¹B NMR) are essential to confirm purity, as impurities can drastically alter coupling reaction outcomes. Queries like "how to characterize nitrophenyl boronic esters" underscore the need for standardized protocols. Suppliers emphasizing ≥98% purity and proper storage under inert atmosphere gain traction in B2B marketplaces.

Environmental considerations are increasingly shaping procurement decisions. The compound's low acute toxicity (per OECD guidelines) and biodegradability profile align with green chemistry principles. Sustainability-focused buyers often search for "eco-friendly boronic acid derivatives" or "recyclable coupling reagents," driving innovation in solvent-free synthesis routes for 2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane.

Regulatory compliance remains a top concern. While not classified as hazardous under GHS, proper handling guidelines for nitroaromatic compounds must be followed. Safety data sheets (SDS) for CAS 710348-94-0 typically recommend PPE and ventilation controls during scale-up. Pharmaceutical manufacturers prioritize vendors with REACH/ISO certification to streamline audits.

Emerging applications in proteomics and bioconjugation further expand its market potential. The compound's ability to form stable boronate complexes with diols enables glycoprotein detection—answering frequent queries about "boronic acid-based biosensors." Startups leveraging click chemistry platforms increasingly source high-purity fluoro-nitrophenyl boronic esters for diagnostic kit development.

Global supply chain dynamics significantly impact availability. With major production hubs in North America and East Asia, buyers monitor "boronic ester price trends 2024" to optimize procurement. Strategic stockpiling by CDMOs (Contract Development and Manufacturing Organizations) ensures continuity for clinical-stage API synthesis projects requiring 710348-94-0.

In summary, 2-(3-Fluoro-5-Nitrophenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane exemplifies the convergence of synthetic innovation and applied research. Its versatility across life sciences and advanced materials ensures sustained interest, while evolving regulatory and sustainability frameworks shape its commercial trajectory. Continuous optimization of large-scale production methods will further solidify its position as a 21st-century chemical building block.